Cas no 184368-70-5 (tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate)

• Product Name: tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate
• CAS No: 184368-70-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD19230166
• CID: 2359340
• PubChem ID: 10331328
• Update Time: 2025-05-19

tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• trans-2,6-Dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• trans-2,6-Dimethylpiperidin-4-one,N-BOCprotected
• tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate
• N-Boc-trans-2,6-Dimethyl-4-oxopiperidine
• (2R,6R)-2,6-Dimethyl-4-oxo-piperidine-1-carboxylic acid t-butyl ester
• MFCD22377542
• (2R,6R)-2,6-Dimethyl-4-oxo-piperidine-1-carboxylicacidtert-butylester
• (2R,6R)-1-Boc-2,6-dimethyl-4-oxo-piperidine
• (2R,6R)-rel-tert-Butyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate
• N-t-BOC-trans-2,6-Dimethyl-4-Oxopiperidine
• rel-tert-Butyl (2R,6R)-2,6-dimethyl-4-oxopiperidine-1-carboxylate
• CS-0140256
• TRANS-TERT-BUTYL 2,6-DIMETHYL-4-OXOPIPERIDINE-1-CARBOXYLATE
• N-t-BOC-trans-2,6-Dimethyl-4-Oxopiperidine, AldrichCPR
• (2R,6R)-rel-2,6-Dimethyl-4-oxo-1,1-dimethylethyl Ester 1-Piperidine Carboxylic Acid
• MFCD19230166
• 184368-70-5
• tert-butyl (2R,6R)-2,6-dimethyl-4-oxopiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2,6-dimethyl-4-oxo-, 1,1-dimethylethylester, trans-
• 1821774-86-0
• SCHEMBL16338682
• AS-0804
• (2R,6R)-tert-Butyl 2,6-dimethyl-4-oxopiperidine-1-carboxylate
• AS-83494

• MDL： MFCD19230166
• Inchi： 1S/C12H21NO3/c1-8-6-10(14)7-9(2)13(8)11(15)16-12(3,4)5/h8-9H,6-7H2,1-5H3/t8-,9-/m1/s1
• InChI Key： ADBYGASBXODWTQ-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C)CC(C[C@H]1C)=O)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Boiling Point: 308.2±35.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate

tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate (CAS No. 184368-70-5) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidinone derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The piperidine ring system, a six-membered saturated ring with one nitrogen atom, forms the core structure of this compound. The substituents on the piperidine ring, including the tert-butyl group and the trans configuration of the methyl groups at positions 2 and 6, contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate. One notable approach involves the use of catalytic asymmetric synthesis, which allows for the precise control of stereochemistry. This method has been particularly useful in producing enantiomerically pure samples of this compound, which are essential for studying its biological activity. Additionally, computational chemistry techniques, such as molecular docking and quantum mechanical calculations, have provided deeper insights into the molecular interactions that govern its pharmacological properties.

The trans configuration of the methyl groups at positions 2 and 6 plays a critical role in determining the compound's stability and reactivity. Studies have shown that this configuration enhances the rigidity of the piperidine ring, which can influence its ability to bind to target proteins. Furthermore, the tert-butyl group attached to position 1 serves as a bulky substituent that can modulate both the solubility and bioavailability of the compound. These structural features make tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate a promising candidate for various applications in medicinal chemistry.

In terms of biological activity, this compound has demonstrated potential as an inhibitor of several enzymes implicated in disease pathways. For instance, recent research has highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. The piperidinone core structure is known to interact with zinc-binding motifs present in HDACs, making it a valuable scaffold for drug design. Moreover, preclinical studies have shown that this compound exhibits selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting its potential as an anticancer agent.

Beyond its enzymatic inhibition properties, tert-butyl trans-2,6-dimethyl-4-oxo-piperidine-1-carboxylate has also been investigated for its role in modulating cellular signaling pathways. For example, it has been shown to interfere with the Wnt/β-catenin pathway, which is often dysregulated in various cancers. This dual mechanism of action—combining HDAC inhibition with pathway modulation—positions this compound as a multi-targeted therapeutic agent with broad applicability.

From a synthetic perspective, the development of efficient routes for constructing piperidinone derivatives like tert-butyl trans-2,6-dimethyl-4 oxo piperidine 1 carboxylate remains an active area of research. One innovative approach involves the use of microwave-assisted synthesis, which accelerates reaction times while maintaining high yields and stereochemical integrity. Such methods are particularly advantageous in large-scale production settings and contribute to the feasibility of translating laboratory findings into clinical applications.

In conclusion,tert-butyl trans 2 6 dimethyl 4 oxo piperidine 1 carboxylate (CAS No. 184368705) stands out as a versatile compound with significant potential in drug discovery and development. Its unique structural features and diverse biological activities make it a valuable tool for researchers across multiple disciplines within organic chemistry and pharmacology.